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Compound of Interest

Compound Name: 2-Chloro-4'-iodobenzophenone

CAS No.: 890098-17-6

Cat. No.: B1615197

Get Quote

Before any handling or disposal of 2-Chloro-4'-iodobenzophenone, a thorough understanding

of its hazard profile is paramount. This compound, like many halogenated organic molecules,

requires careful management due to its potential health and environmental risks.

A review of the Safety Data Sheet (SDS) reveals that 2-Chloro-4'-iodobenzophenone is

classified as harmful if swallowed and causes serious eye damage[1]. It is crucial to internalize

these risks not as deterrents, but as directives for proper handling and the consistent use of

personal protective equipment (PPE).

Table 1: Hazard Profile and Recommended Personal
Protective Equipment (PPE)

Hazard Statement GHS Classification Recommended PPE

Harmful if swallowed
Acute toxicity, Oral (Category

4)

Chemical-resistant gloves

(e.g., nitrile), Lab coat

Causes serious eye damage
Serious eye damage/eye

irritation (Category 1)
Safety goggles or face shield
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The causality behind these PPE recommendations is straightforward: preventing accidental

ingestion and direct contact with the eyes. In the event of exposure, immediate and appropriate

first aid is critical.

Operational Blueprint for Disposal: A Step-by-Step
Protocol
The guiding principle for the disposal of 2-Chloro-4'-iodobenzophenone is that it must be

treated as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in standard laboratory trash[2].

Segregation: The First Line of Defense
The cornerstone of proper chemical waste management is segregation. 2-Chloro-4'-
iodobenzophenone is a halogenated organic compound, containing both chlorine and iodine.

As such, it must be collected in a designated "Halogenated Organic Waste" container[2].

Why is segregation so critical?

Disposal Method: Halogenated and non-halogenated organic wastes are treated differently.

Halogenated compounds require high-temperature incineration with specialized scrubbers to

neutralize the resulting acidic gases (like HCl and HI)[3]. Mixing these waste streams

complicates and increases the cost of disposal.

Safety: Improper mixing of chemicals can lead to dangerous reactions. While 2-Chloro-4'-
iodobenzophenone is stable under normal conditions, its compatibility with other waste

materials is not guaranteed.

Waste Collection and Container Management
Container Selection: Use only designated, compatible, and properly labeled hazardous

waste containers provided by your institution's Environmental Health and Safety (EHS)

department. These containers are typically made of materials like high-density polyethylene

(HDPE) that are resistant to a wide range of chemicals[4][5].

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "2-Chloro-4'-iodobenzophenone"[6][7]. Do not use
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abbreviations or chemical formulas. An accurate and up-to-date log of the container's

contents should be maintained.

Solid Waste: Collect solid 2-Chloro-4'-iodobenzophenone waste, including any

contaminated weighing paper or spatulas, and place it directly into the designated

halogenated organic waste container[2].

Liquid Waste: If 2-Chloro-4'-iodobenzophenone is in a solution, collect the liquid waste in a

separate, sealed container designated for halogenated organic liquids[2].

Contaminated Labware:

Disposable Items: Any disposable items that come into contact with the compound (e.g.,

gloves, pipette tips) should be placed in a sealed bag and disposed of in the solid

halogenated organic waste container.

Reusable Glassware: Decontaminate reusable glassware by rinsing it with a suitable

solvent (e.g., acetone or ethanol) under a fume hood. The rinsate from this cleaning

process is also considered hazardous waste and must be collected in the halogenated

organic liquid waste container[2].

Storage of Hazardous Waste
Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA)

[6]. This area should be:

Secure: Under the control of laboratory personnel.

Well-ventilated: To prevent the accumulation of any potential vapors.

Provided with secondary containment: To contain any potential leaks or spills.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-4'-iodobenzophenone.
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Start: Handling 2-Chloro-4'-iodobenzophenone

Waste Characterization

Solid Waste Protocol Liquid Waste Protocol

Decontamination

Final Steps

Generate Waste

Solid Waste?

Contaminated Labware?

Place in labeled
'Halogenated Organic
Solid Waste' container.

Yes

Collect in labeled
'Halogenated Organic

Liquid Waste' container.

No (Solution)

Store sealed container
in Satellite Accumulation Area (SAA).

Rinse with solvent
under fume hood.

Yes

Collect rinsate as
halogenated liquid waste.

Contact EHS for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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